Cas no 716359-65-8 (Benzoic acid, 2-(chlorosulfonyl)-5-fluoro-)

• Product Name: Benzoic acid, 2-(chlorosulfonyl)-5-fluoro-
• CAS No: 716359-65-8
• MF: C₇H₄ClFO₄S
• MW: 238.620663642883
• CID: 5232410
• Update Time: 2025-10-29

Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-5-fluoro-

• Inchi： 1S/C7H4ClFO4S/c8-14(12,13)6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： ZWBPGEMJKJVALX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC=C1S(Cl)(=O)=O

Additional information on Benzoic acid, 2-(chlorosulfonyl)-5-fluoro-

Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- (CAS No. 716359-65-8): A Comprehensive Overview

Benzoic acid, 2-(chlorosulfonyl)-5-fluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 716359-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of properties that make it valuable in various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- consists of a benzene ring substituted with a chlorosulfonyl group at the 2-position and a fluoro group at the 5-position. This specific arrangement imparts distinct chemical reactivity and functional properties, making it a versatile intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its utility in various chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions.

In recent years, Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- has been extensively studied for its potential applications in pharmaceutical research. Its unique structural motifs have inspired the development of new drug candidates targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The chlorosulfonyl group, in particular, serves as a key pharmacophore that enhances binding affinity and selectivity.

One of the most notable areas of research involving Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- is its role as a precursor in the synthesis of fluorinated benzoic acid derivatives. Fluorine atoms are known to significantly influence the pharmacokinetic and pharmacodynamic properties of drug molecules. By incorporating fluorine at the 5-position of the benzene ring, researchers can modulate the metabolic stability, solubility, and bioavailability of potential drug candidates. This has led to the discovery of several promising compounds with improved therapeutic profiles.

The synthesis of Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- involves multi-step organic reactions that require precise control over reaction conditions. Typically, the chlorosulfonylation step is carried out using chlorosulfonic acid or its equivalents under controlled temperature and inert atmosphere to prevent unwanted side reactions. Subsequent fluorination is often achieved using fluorinating agents such as hydrogen fluoride or Selectfluor®. These synthetic protocols highlight the compound's importance as a building block in advanced organic synthesis.

From an industrial perspective, Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- holds promise for applications beyond pharmaceuticals. Its structural features make it suitable for use as an intermediate in the production of specialty chemicals and fine chemicals. For example, it can be further functionalized to produce dyes, pigments, and polymers with enhanced thermal stability and chemical resistance. The growing demand for high-performance materials has increased interest in developing new synthetic routes to this compound.

The environmental impact of synthesizing and using Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- is also a subject of ongoing research. Efforts are being made to develop greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes. These innovations not only improve efficiency but also align with global sustainability goals.

In conclusion, Benzoic acid, 2-(chlorosulfonyl)-5-fluoro- (CAS No. 716359-65-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications, making it a valuable asset in chemical research and industrial processes. As research continues to uncover new uses for this compound, its importance is expected to grow further.